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Compound of Interest

Compound Name: Indigo White

Cat. No.: B1605738

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indigo White, scientifically known as Leucoindigo, is the reduced and soluble form of the
vibrant blue dye, indigo. This colorless or pale yellow-green compound is a critical intermediate
in the vat dyeing process for textiles, particularly denim. Beyond its historical and industrial
significance in the dyeing industry, the reversible redox chemistry of the indigo/leucoindigo
system presents a compelling model for studying electron transfer processes. This technical
guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and key experimental protocols related to Indigo White, tailored for a scientific
audience.

Chemical Structure

Indigo White is a bi-indole derivative with the chemical formula C16H12N202. Its structure
consists of two indole rings linked by a central carbon-carbon single bond. Each indole ring
possesses a hydroxyl group at the 3-position. The absence of the conjugated chromophore
present in indigo accounts for its lack of color.

Physicochemical Properties

The properties of Indigo White are summarized in the tables below. It is important to note that
many of the physical properties are predicted values due to the inherent instability of the
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compound in the presence of oxygen.

General and Structural Properties

Property Value Source

2-(3-hydroxy-1H-indol-2-
IUPAC Name _ PubChem
yI)-1H-indol-3-ol

Leucoindigo, Indigo White,
Synonyms ) ) ) PubChem
[2,2'-Bi-1H-indole]-3,3'-diol

CAS Number 6537-68-4 PubChem
Molecular Formula Ci16H12N202 PubChem
Molecular Weight 264.28 g/mol PubChem

) C1=CC=C2C(=C1)C(=C(N2)C
Canonical SMILES PubChem
3=C(C4=CC=CC=C4N3)0)0O

Physical Description Crystalline solid --INVALID-LINK--

: | Phvsicochemical :

Property Value Source
Boiling Point 591.3 + 45.0 °C (Predicted) LookChem
Density 1.497 + 0.06 g/cm3 (Predicted) LookChem
pKa 9.06 + 0.50 (Predicted) LookChem
LogP 3.72740 LookChem
Hydrogen Bond Donor Count 4 LookChem
Hydrogen Bond Acceptor

Count 2 LookChem
Rotatable Bond Count 1 LookChem

Solubility and Spectral Properties
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Property Value Conditions/Notes Source

) The solubility is pH-
Insoluble in neutral
- ) dependent due to the
Water Solubility water; soluble in ] General Knowledge
) ) deprotonation of the
alkaline solutions.
hydroxyl groups.

UV-Vis Absorption In aqueous alkaline
_ ~410-420 nm _ --INVALID-LINK--
Maximum (Amax) solution.

Experimental Protocols
Synthesis of Indigo White (Leucoindigo) by Reduction of
Indigo

This protocol describes the chemical reduction of indigo to its soluble leuco form using sodium
dithionite in an alkaline medium.

Materials:

 Indigo powder

e Sodium hydroxide (NaOH)

e Sodium dithionite (Na2S204)

e Deionized water

» Round-bottom flask

e Magnetic stirrer and stir bar

e Heating mantle

 Inert gas supply (Nitrogen or Argon)

Procedure:
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e Preparation of Alkaline Indigo Suspension: In a round-bottom flask, create a suspension of
indigo powder in deionized water. For every 1 gram of indigo, use approximately 50 mL of
water.

 Alkalinization: While stirring, add a solution of sodium hydroxide to the indigo suspension to
achieve a pH of approximately 11-13. This is crucial for the stability of the resulting
Leucoindigo.

 Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon) to remove oxygen,
which would otherwise re-oxidize the Leucoindigo. Maintain a gentle flow of the inert gas
throughout the reaction.

e Reduction: Prepare a fresh solution of sodium dithionite in deionized water. Slowly add the
sodium dithionite solution to the alkaline indigo suspension while stirring continuously. A
typical molar ratio of sodium dithionite to indigo is around 2:1, though an excess of the
reducing agent is often used to ensure complete conversion.

o Heating and Observation: Gently heat the mixture to approximately 50-70°C. The color of the
suspension will gradually change from blue to a clear yellow or yellow-green, indicating the
formation of soluble Leucoindigo. This process can take from a few minutes to an hour.

o Completion and Use: Once the solution is clear and the blue color of the indigo has
disappeared, the reduction is complete. The resulting solution of Leucoindigo should be used
immediately for subsequent applications or analyses, as it is susceptible to air oxidation.

Oxidation of Indigo White to Indigo

This protocol describes the simple and rapid oxidation of a Leucoindigo solution back to the
insoluble blue indigo pigment by exposure to atmospheric oxygen.

Materials:
e Solution of Indigo White (prepared as described above)
o Beaker or other open container

e Stirring rod or magnetic stirrer
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Procedure:
o Exposure to Air: Transfer the yellow-green solution of Indigo White into an open beaker.

o Agitation (Optional but Recommended): To accelerate the oxidation process, stir the solution
vigorously or bubble air through it. This increases the contact between the Leucoindigo and
atmospheric oxygen.

o Observation: The solution will rapidly change color from yellow-green to green and finally to
a deep blue as the insoluble indigo pigment precipitates.

 Isolation (Optional): The precipitated indigo can be isolated by filtration, washed with water,
and dried.

Signaling Pathways and Logical Relationships

The core of Indigo White chemistry revolves around its reversible redox reaction with indigo.
This transformation is fundamental to its application in vat dyeing.

Reduction
(+2e-, +2H%)
(e.g., Na2S204, alkaline pH)

Indigo

Indigo White (Leucoindigo)
(Insoluble, Blue) b~ (Soluble, Yellow-Green)
C16H10N202 Oxidation Ci16H12N202

(-2e-, -2H¥)
wz from air)

Click to download full resolution via product page

Caption: Reversible redox transformation between Indigo and Indigo White.

The logical workflow for utilizing Indigo White in a typical laboratory setting, from preparation
to application, can be visualized as follows:

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1605738?utm_src=pdf-body
https://www.benchchem.com/product/b1605738?utm_src=pdf-body
https://www.benchchem.com/product/b1605738?utm_src=pdf-body-img
https://www.benchchem.com/product/b1605738?utm_src=pdf-body
https://www.benchchem.com/product/b1605738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation of Indigo White
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Caption: Experimental workflow for Indigo White.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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